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Compound of Interest

Compound Name: 2,7-Nonadiyne

Cat. No.: B15475987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,7-nonadiyne, a valuable

chemical intermediate in various research and development applications. The document details

its commercial availability from various suppliers, outlines a common synthetic protocol, and

illustrates its utility in a representative chemical transformation.

Commercial Availability and Suppliers
2,7-Nonadiyne is commercially available from a range of chemical suppliers, catering to both

research and bulk quantity requirements. The purity and available quantities can vary between

suppliers. The following table summarizes the offerings from several key vendors.
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Supplier Catalog Number Purity
Available
Quantities

BLD Pharm 58739 >97.0% 1g, 5g

Glentham Life

Sciences
GK0068 ≥97.0% 1g, 5g, 10g

Santa Cruz

Biotechnology
sc-270830 Not specified 1g, 5g

TCI America N0897 >98.0% (GC) 1g, 5g

Matrix Scientific 098422 Not specified 1g, 5g, 10g

Anward AW02008 97% 1g, 5g, 25g

Key Organics SP 00 231 >97% 1g, 5g, 10g, 25g

ChemScence CS-0245084 97%
1g, 5g, 10g, 25g,

100g, 250g

Fluorochem 098422 Not specified 1g, 5g, 10g

abcr GmbH AB158564 Not specified 1g, 5g

Note: Availability and specifications are subject to change. Please consult the supplier's

website for the most current information.

Synthesis of 2,7-Nonadiyne: Experimental Protocol
A common method for the synthesis of 2,7-nonadiyne involves the alkylation of a terminal

alkyne. A representative experimental protocol is detailed below.

Reaction: Alkylation of the dianion of 1,4-pentadiyne with methyl iodide.

Materials:

1,4-Pentadiyne

n-Butyllithium (n-BuLi) in hexanes
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Methyl iodide (CH₃I)

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

A solution of 1,4-pentadiyne in anhydrous THF is cooled to -78 °C in a dry, inert atmosphere

(e.g., under argon or nitrogen).

Two equivalents of n-butyllithium in hexanes are added dropwise to the cooled solution,

maintaining the temperature at -78 °C. The mixture is stirred for 1 hour at this temperature to

ensure complete formation of the dianion.

Two equivalents of methyl iodide are then added dropwise to the reaction mixture. The

solution is stirred for an additional 2 hours at -78 °C and then allowed to warm to room

temperature overnight.

The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium

chloride.

The aqueous layer is extracted three times with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and concentrated under reduced pressure.

The crude product is purified by column chromatography on silica gel to yield pure 2,7-
nonadiyne.

Applications and Representative Workflow
2,7-Nonadiyne is a versatile building block in organic synthesis. Its two terminal alkyne

functionalities allow for a variety of chemical transformations, such as click chemistry reactions,
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polymerization, and the synthesis of complex molecular architectures. A common application is

its use as a linker molecule. The following diagram illustrates a generalized workflow for a

Sonogashira cross-coupling reaction using 2,7-nonadiyne.

Reactants

Catalytic System

Reaction Conditions

Product

2,7-Nonadiyne

Coupled Product
(Ar-C≡C-(CH₂)₃-C≡C-Ar)

Aryl Halide (Ar-X)

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Copper(I) Co-catalyst
(e.g., CuI)

Base
(e.g., Et₃N)

Inert Atmosphere
(N₂ or Ar)

Anhydrous Solvent
(e.g., THF, Toluene)

Elevated Temperature

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b15475987?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15475987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for a Sonogashira cross-coupling reaction using 2,7-nonadiyne.

The following diagram illustrates the logical relationship in the synthesis of 2,7-nonadiyne from

1,4-pentadiyne.

1,4-Pentadiyne

2,7-Nonadiyne

Alkylation

1. n-BuLi, THF, -78 °C

2. CH₃I

Click to download full resolution via product page

Caption: Synthetic scheme for the preparation of 2,7-nonadiyne.

To cite this document: BenchChem. [A Technical Guide to 2,7-Nonadiyne: Commercial
Availability, Synthesis, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15475987#commercial-availability-and-suppliers-of-
2-7-nonadiyne]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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